molecular formula C18H20F2N4O3 B3006849 4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)-N-(2,6-difluorophenyl)piperidine-1-carboxamide CAS No. 2097857-47-9

4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)-N-(2,6-difluorophenyl)piperidine-1-carboxamide

Cat. No.: B3006849
CAS No.: 2097857-47-9
M. Wt: 378.38
InChI Key: AQJNRDOWILEZBA-UHFFFAOYSA-N
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Description

4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)-N-(2,6-difluorophenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H20F2N4O3 and its molecular weight is 378.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

This compound, alongside related derivatives, has been synthesized through complex chemical processes aiming at exploring its potential antimicrobial and antifungal activities. For instance, Patel and Patel (2010) synthesized similar compounds to test their in vitro antimicrobial efficacy against various organisms, indicating a methodological approach towards understanding its chemical behavior and potential as an antimicrobial agent Patel & Patel, 2010.

Potential Medical Applications

  • Antimicrobial Activity : The synthesized compounds related to the given chemical structure have demonstrated significant antimicrobial and antifungal properties. This suggests their potential application in developing new antimicrobial agents Patel & Patel, 2010.

  • Histamine H4 Receptor Antagonists : Research has also explored its derivatives as histamine H4 receptor antagonists, indicating potential applications in treating asthma and allergic rhinitis Expert Opinion on Therapeutic Patents, 2004.

  • Cannabinoid Receptor Antagonists : Additionally, derivatives of this compound have been investigated for their role as cannabinoid receptor antagonists, offering insights into developing treatments for the side effects associated with cannabinoids Journal of medicinal chemistry, 1999.

Properties

IUPAC Name

4-(3-cyclopropyl-2,4-dioxoimidazolidin-1-yl)-N-(2,6-difluorophenyl)piperidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20F2N4O3/c19-13-2-1-3-14(20)16(13)21-17(26)22-8-6-11(7-9-22)23-10-15(25)24(18(23)27)12-4-5-12/h1-3,11-12H,4-10H2,(H,21,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AQJNRDOWILEZBA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1N2C(=O)CN(C2=O)C3CCN(CC3)C(=O)NC4=C(C=CC=C4F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20F2N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

378.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.